Cas no 1240527-83-6 (2-Amino-N-4-(2H-1,2,3-triazol-2-yl)phenylacetamide Hydrochloride)

• Product Name: 2-Amino-N-4-(2H-1,2,3-triazol-2-yl)phenylacetamide Hydrochloride
• CAS No: 1240527-83-6
• MF: C₁₀H₁₂ClN₅O
• MW: 253.688179969788
• CID: 4579884
• Update Time: 2025-10-28

2-Amino-N-4-(2H-1,2,3-triazol-2-yl)phenylacetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-[4-(2H-1,2,3-triazol-2-yl)phenyl]acetamide hydrochloride
• 2-Amino-N-4-(2H-1,2,3-triazol-2-yl)phenylacetamide Hydrochloride

• Inchi： 1S/C10H11N5O.ClH/c11-7-10(16)14-8-1-3-9(4-2-8)15-12-5-6-13-15;/h1-6H,7,11H2,(H,14,16);1H
• InChI Key： GBWYVQDRASDHOM-UHFFFAOYSA-N
• SMILES： N(C1C=CC(N2N=CC=N2)=CC=1)C(=O)CN.Cl

Additional information on 2-Amino-N-4-(2H-1,2,3-triazol-2-yl)phenylacetamide Hydrochloride

Introduction to 2-Amino-N-4-(2H-1,2,3-Triazol-2-Yl)Phenylacetamide Hydrochloride (CAS No. 1240527-83-6)

The compound 2-Amino-N-4-(2H-1,2,3-triazol-2-yl)phenylacetamide hydrochloride (CAS No. 1240527-83-6) is a chemically synthesized molecule with significant potential in the field of pharmacology and drug discovery. This compound belongs to the class of acetamides and incorporates a triazole ring, which is known for its versatility in medicinal chemistry applications. The presence of the amino group and the hydrochloride salt form further enhances its functional properties, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of triazole-containing compounds in modulating various biological pathways. The 1,2,3-triazole ring in this molecule is particularly notable due to its ability to act as a bioisostere for other heterocyclic structures, thereby offering unique pharmacokinetic profiles. This feature has led to its investigation in the development of inhibitors for kinases and other enzyme targets associated with diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 1240527-83-6 involves a multi-step process that typically includes the formation of the triazole ring through click chemistry or other coupling reactions. The amino group at position 4 of the phenyl ring plays a crucial role in enhancing the molecule's solubility and bioavailability, which are critical factors for drug candidates. Additionally, the hydrochloride salt form ensures stability and facilitates formulation into various dosage forms.

In terms of biological activity, N-(substituted phenyl)acetamides have been reported to exhibit anti-inflammatory, analgesic, and even anticancer properties. Recent research has focused on evaluating the ability of this compound to inhibit specific protein kinases involved in cell signaling pathways. For instance, studies have demonstrated that CAS No. 1240527-83-6 can modulate the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

The incorporation of the triazole ring into this molecule also introduces potential for hydrogen bonding interactions with target proteins, thereby enhancing binding affinity and selectivity. This characteristic has been leveraged in designing molecules with improved pharmacodynamic properties. Furthermore, computational studies using molecular docking techniques have provided insights into how this compound interacts with its target sites at the molecular level.

Another area of interest lies in exploring the potential of CAS No. 1240527-83-6 as a lead compound for drug optimization programs. By modifying substituents on the phenyl ring or altering the triazole structure, researchers aim to enhance potency while minimizing off-target effects and toxicity profiles.

In conclusion, CAS No. 1240527-83-6, or N-(4-(1H-tetrazolium))phenylacetamide hydrochloride, represents a promising scaffold for developing next-generation therapeutic agents. Its unique structural features and versatile functional groups make it an attractive candidate for further exploration in preclinical studies aimed at addressing unmet medical needs.